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Phenamacril-Based Mixtures with Supporting Data

The following table summarizes two phenamacril-based mixtures for which published experimental data on

rice disease control is available.

Fungicide Mixture Target Rice Disease Pathogen(s) Key Efficacy Data Reference

| Phenamacril + Ipconazole (2:1 ratio) | Bakanae disease | Fusarium fujikuroi | • 100% disease control in

greenhouse tests at 6 g a.i./100 kg seeds. • Synergistic inhibition of mycelial growth [1]. | [1] | | Phenamacril

+ Fludioxonil (6% FS formulation) | Bakanae disease & Seedling rot disease | Fusarium moniliforme

Sheldon & Curvularia lunata | • Control effect on bakanae disease exceeded 84.83%. • Highest yield

increase of 30.48% in multi-region field trials [2]. | [2] |

Detailed Experimental Protocols

For researchers looking to replicate or evaluate these studies, here are the key methodological details.

For Phenamacril + Ipconazole Mixture [1]
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Antifungal Activity Assay: Evaluated using the mycelial growth inhibition method on PDA

medium amended with fungicides. EC50 values were calculated.
Synergy Testing: Mycelial growth inhibition was tested with single fungicides and a 2:1 mixture to

identify synergistic, additive, or antagonistic effects.
Greenhouse Efficacy: Treated rice seeds were planted in soil inoculated with F. fujikuroi. Disease

control percentage was assessed.

For 6% Phenamacril · Fludioxonil FS Formulation [2]

In Vitro Antifungal Activity: Used the hyphal growth method on PDA plates. Growth inhibition
percentage was calculated.

Formulation Development: The 6% FS (Flowable Concentrate for Seed treatment) was prepared via
a wet sand grinding method with orthogonal tests to determine the optimal formula.

Field Trials: Coated seeds were tested in five different regions in the Yangtze River Basin. Control
effects and yield increases were recorded and compared to a control agent.

Important Considerations for Fluindapyr

Although a direct mixture with phenamacril for rice is not documented, fluindapyr is a relevant SDHI

fungicide.

Registered Uses: Fluindapyr is registered for use on crops like soybeans, corn, and cotton for
controlling rusts, leaf spots, and powdery mildew [3] [4].

Environmental Profile: Fluindapyr is classified as persistent in soil (laboratory DT₅₀ 244 days) and
has a high potential for bioaccumulation (Log P = 4.12) [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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